Cas no 7693-52-9 (4-Bromo-2-nitrophenol)

4-Bromo-2-nitrophenol (CAS 584-79-2) is a brominated nitrophenol derivative commonly used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its distinct molecular structure, featuring both bromo and nitro functional groups, makes it valuable for further functionalization in coupling reactions, halogen exchange processes, and the preparation of more complex aromatic compounds. The compound exhibits moderate solubility in organic solvents, facilitating its use in various reaction conditions. Its stability under controlled environments and precise reactivity profile contribute to its utility in research and industrial applications, particularly in the development of agrochemicals, dyes, and specialty chemicals. Proper handling is advised due to its potential irritant properties.
4-Bromo-2-nitrophenol structure
4-Bromo-2-nitrophenol structure
Product Name:4-Bromo-2-nitrophenol
CAS No:7693-52-9
MF:C6H4BrNO3
MW:218.004860877991
MDL:MFCD00082540
CID:47673
PubChem ID:87565182
Update Time:2025-05-27

4-Bromo-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-nitrophenol
    • 2-Nitro-4-bromophenol
    • 2-nitro-4-bromo-phenol
    • 2-NO2 4-Br phenol
    • 4-Bromo-1-hydroxy-2-nitrobenzene
    • 4-bromo-2-nitro-phenol
    • 4-bromo-6-nitro-phenol
    • EINECS 231-707-4
    • Phenol,2-nitro-5-bromo
    • Phenol,4-bromo-2-nitro
    • T-1,E-17(P)
    • Phenol, 4-bromo-2-nitro-
    • CUTFAPGINUFNQM-UHFFFAOYSA-N
    • Phenol, 2-nitro-5-bromo-
    • NSC402972
    • PubChem4099
    • 4-Brom-2-nitro-phenol
    • KSC494E2J
    • BCP22871
    • EBD37381
    • STR07859
    • ANW-3
    • AM82860
    • DTXSID20227717
    • AC-23116
    • 4-Bromo-2-nitrophenol, 98%
    • UNII-SNK5JLK3FA
    • NSC 402972
    • PB48914
    • 4-06-00-01363 (Beilstein Handbook Reference)
    • FT-0612063
    • BRN 1870312
    • PS-4882
    • EN300-80378
    • 4-Bromo-nitrophenol
    • InChI=1/C6H4BrNO3/c7-4-1-2-6(9)5(3-4)8(10)11/h1-3,9
    • A9748
    • NSC-402972
    • SCHEMBL7524
    • BCP9000155
    • B2363
    • AKOS005206941
    • NS00037862
    • 2-ETHYL-6-METHYL-IMIDAZO[1,2-B]PYRIDAZINE
    • BP-20391
    • SY017881
    • SNK5JLK3FA
    • CS-W007763
    • AE-641/04249054
    • FT-0612060
    • W-104336
    • 7693-52-9
    • MFCD00082540
    • STL280144
    • DTXCID70150208
    • MDL： MFCD00082540
    • Inchi： 1S/C6H4BrNO3/c7-4-1-2-6(9)5(3-4)8(10)11/h1-3,9H
    • InChI Key： CUTFAPGINUFNQM-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])O
    • BRN： 1870312

Computed Properties

  • Exact Mass: 216.93700
  • Monoisotopic Mass: 216.937
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66

Experimental Properties

  • Color/Form: Yellow flake or needle like crystals.
  • Density: 1.8994 (rough estimate)
  • Melting Point: 88.0 to 92.0 deg-C
  • Boiling Point: 259
  • Flash Point: 111
  • Refractive Index: 1.6090 (estimate)
  • Water Partition Coefficient: Slightly soluble
  • PSA: 66.05000
  • LogP: 2.58610

4-Bromo-2-nitrophenol Security Information

4-Bromo-2-nitrophenol Customs Data

  • HS CODE：2908999090
  • Customs Data：

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4-Bromo-2-nitrophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Alichem
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 ￡10.00 2022-03-01
Fluorochem
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Fluorochem
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B134019-5g
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 7693-52-9 ≥98.0%(GC)
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 ¥53.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B134019-100g
4-Bromo-2-nitrophenol
 7693-52-9 ≥98.0%(GC)
100g
 ¥629.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B134019-25g
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 7693-52-9 ≥98.0%(GC)
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 ¥186.90 2023-09-04

4-Bromo-2-nitrophenol Production Method

4-Bromo-2-nitrophenol Related Literature

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